Cas no 7064-03-1 (Ethanone, 1-(4,5-dihydro-5-phenyl-3-isoxazolyl)-)

Ethanone, 1-(4,5-dihydro-5-phenyl-3-isoxazolyl)- structure
7064-03-1 structure
Product name:Ethanone, 1-(4,5-dihydro-5-phenyl-3-isoxazolyl)-
CAS No:7064-03-1
MF:C27H38N4O2S2
MW:514.746223926544
CID:581719
PubChem ID:5265378

Ethanone, 1-(4,5-dihydro-5-phenyl-3-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(4,5-dihydro-5-phenyl-3-isoxazolyl)-
    • 4-Methyl-5-[(3-octyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]-2-oxo-6-(piperidin-1-yl)-1-propyl-1,2-dihydropyridine-3-carbonitrile
    • 7064-03-1
    • DTXSID80990859
    • Inchi: InChI=1S/C27H38N4O2S2/c1-4-6-7-8-9-13-17-31-26(33)23(35-27(31)34)18-21-20(3)22(19-28)25(32)30(14-5-2)24(21)29-15-11-10-12-16-29/h18H,4-17H2,1-3H3
    • InChI Key: AIYHMHOHKQWEHB-UHFFFAOYSA-N
    • SMILES: CCCCCCCCN1C(=O)C(=CC2=C(N(C(=O)C(=C2C)C#N)CCC)N3CCCCC3)SC1=S

Computed Properties

  • Exact Mass: 514.24394
  • Monoisotopic Mass: 514.24361881g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 982
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 6.3
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • PSA: 67.65

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